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Compound of Interest

Compound Name:
1-(2-Amino-5-

methylphenyl)ethanone

Cat. No.: B1280034 Get Quote

Essential Safety and Handling Guide for 1-(2-
Amino-5-methylphenyl)ethanone
This guide provides crucial safety and logistical information for the handling, storage, and

disposal of 1-(2-Amino-5-methylphenyl)ethanone, tailored for researchers, scientists, and

drug development professionals. The following procedures are designed to ensure a safe

laboratory environment and minimize risks associated with this chemical.

Hazard Identification and Personal Protective
Equipment (PPE)
1-(2-Amino-5-methylphenyl)ethanone is classified as a substance that can cause skin

irritation, serious eye irritation, and may cause respiratory irritation.[1][2] It is also harmful if

swallowed.[3] Therefore, strict adherence to personal protective equipment (PPE) guidelines is

mandatory.

Recommended Personal Protective Equipment:
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Protection Type Equipment Specification Purpose

Eye/Face Protection

ANSI Z87.1 compliant safety

glasses with side shields or

chemical safety goggles.[4][5]

A face shield should be worn

over protective eyewear when

there is a splash hazard.[4][6]

To protect against chemical

splashes and flying particles.

Hand Protection

Chemical-resistant gloves

(e.g., disposable nitrile gloves).

[4][6] For prolonged contact,

consider heavier-duty gloves.

To prevent skin contact with

the chemical.

Body Protection

A laboratory coat, long pants,

and closed-toe shoes are the

minimum requirements.[4]

Chemical-resistant clothing

may be necessary depending

on the scale of work.

To protect the skin from

accidental spills.

Respiratory Protection

Work should be conducted in a

well-ventilated area. If

ventilation is inadequate or if

dust or vapors are generated,

a NIOSH-approved respirator

is required.[1][6]

To prevent inhalation of

irritating dust or vapors.

Operational and Handling Protocols
General Handling:

Avoid contact with skin, eyes, and clothing.

Avoid breathing dust, fumes, or vapors.[1][7]

Wash hands and any exposed skin thoroughly after handling.[1][7]

Do not eat, drink, or smoke in areas where this chemical is handled or stored.[1][3]
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Use only in a well-ventilated area or outdoors.[1][7]

Storage:

Keep the container tightly closed and store it in a dry, cool, and well-ventilated place.[1][2][8]

Store in a locked-up area.[1]

Keep away from incompatible materials such as acids, strong oxidizing agents, acid

anhydrides, and chloroformates.[1]

Emergency and Disposal Procedures
Immediate and appropriate responses to emergencies are critical. The following first-aid and

spill-response measures should be clearly understood by all personnel handling this chemical.

First-Aid Measures:

Exposure Route First-Aid Protocol

Inhalation

Move the person to fresh air. If breathing is

difficult or stops, provide artificial respiration.

Seek immediate medical attention.[1][2][7]

Skin Contact

Immediately wash the affected area with plenty

of soap and water.[1][7] Remove all

contaminated clothing and shoes.[1] If skin

irritation persists, get medical advice.[1]

Eye Contact

Rinse cautiously with water for at least 15

minutes, holding the eyelids open.[1][2][7]

Remove contact lenses if present and easy to

do so. Continue rinsing. Seek immediate

medical attention.[1]

Ingestion

Rinse the mouth with water.[1] Do NOT induce

vomiting. Call a poison control center or doctor

for treatment advice.[1][3]
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Spill and Disposal Plan:

In the event of a spill, follow the established emergency protocol.

Spill Response Workflow:

Immediate Actions Containment & Cleanup Final Steps

Evacuate Area Ensure Adequate Ventilation Remove Ignition Sources Wear Appropriate PPE Contain & Absorb Spill
(Use inert material) Collect into Closed Container Decontaminate Area Dispose of Waste

(Approved Facility) Report Incident

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1280034#personal-protective-equipment-for-
handling-1-2-amino-5-methylphenyl-ethanone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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